4-(1-benzofuran-5-ylmethyl)-1,8-dioxa-4,11-diazaspiro[5.6]dodecane

• IUPAC Name: 4-(1-benzofuran-5-ylmethyl)-1,11-dioxa-4,8-diazaspiro[5.6]dodecane
• InChI: InChI=1S/C17H22N2O3/c1-2-16-15(3-6-21-16)9-14(1)10-19-5-8-22-17(12-19)11-18-4-7-20-13-17/h1-3,6,9,18H,4-5,7-8,10-13H2
• InChI Key: WOKIRYSIWWESQX-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2(CN1)CN(CCO2)CC3=CC4=C(C=C3)OC=C4
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

Benzofuran and its derivatives are widely present as scaffolds in the complex molecules of natural products. These kinds of naturally occurring compounds have attracted much attention from synthetic organic chemists, due to their interesting biological and pharmacological activities.

Synthesis Analysis

Research on natural products containing benzofuran has remarkably increased during the past few decades. Newly isolated natural products with complex structures are being studied, characterized and screened for possible biological activities. Several of such compounds have exhibited various biological activities, thus their total syntheses have attracted much attention from synthetic organic chemists.

Molecular Structure Analysis

Benzofuran and its derivatives are widely present as scaffolds in the complex molecules of natural products. The heterocyclic compound having a benzofuran ring as a core is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Physical And Chemical Properties Analysis

A great number of heterocyclic compounds and heterocyclic fragments are present in many drugs due to their versatility and unique physicochemical properties and have become an important basis for medicinal chemistry.

Mechanism of Action

Numerous studies have shown that most benzofuran compounds have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Future Directions

Owing to these biological activities and potential applications in many aspects, benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds.